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Compound of Interest

Compound Name: 3-Nonanone

Cat. No.: B1329264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary toxicological data

for 3-Nonanone (CAS No. 925-78-0), also known as ethyl hexyl ketone. Due to the limited

availability of direct toxicological data for 3-Nonanone, this report incorporates a read-across

approach, leveraging data from structurally similar aliphatic ketones, including 2-Nonanone, 4-

Nonanone, 5-Nonanone, and 2-Octanone. This methodology allows for a robust preliminary

hazard assessment in the absence of complete substance-specific information. All

experimental protocols described are based on internationally recognized OECD guidelines.

Acute Toxicity
Acute toxicity data are essential for understanding the potential hazards associated with short-

term exposure to a substance. The following tables summarize the available acute toxicity data

for 3-Nonanone and its structural analogs.

Table 1: Acute Oral Toxicity Data
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Substance
Test
Species

Route LD50
GHS
Category

Reference

3-Nonanone

(Read-

across)

2-Nonanone Rat Oral 3,200 mg/kg Category 5 [1]

2-Octanone Rat Oral 3,089 mg/kg Category 5 [2][3]

5-Nonanone Rat Oral
>2,000 mg/kg

(LDLo)
Not Classified [4]

Table 2: Acute Dermal Toxicity Data

Substance
Test
Species

Route LD50
GHS
Category

Reference

3-Nonanone

(Read-

across)

2-Nonanone Rabbit Dermal >5,000 mg/kg Not Classified [1]

2-Octanone Rabbit Dermal 1,337 mg/kg Category 4 [2][3]

Table 3: Acute Inhalation Toxicity Data

Substance
Test
Species

Route LC50
GHS
Category

Reference

3-Nonanone

(Read-

across)

2-Octanone Rat Inhalation
>2132 ppm (6

hours)
Not Classified [5]
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Experimental Protocol: Acute Oral Toxicity (OECD 423 -
Acute Toxic Class Method)
The acute toxic class method is a stepwise procedure used to estimate the acute oral toxicity of

a substance.

Start: Dose 3 animals
at a defined starting dose level

Observe for 14 days
(mortality and clinical signs)

Outcome?

Stop and Classify
 based on GHS criteria

Clear outcome
(e.g., 2-3 animals die)

Dose 3 more animals
at a higher dose level

No or 1 animal dies

Dose 3 more animals
at a lower dose level

Equivocal or unexpected outcome

Click to download full resolution via product page

Figure 1: OECD 423 Acute Toxic Class Method Workflow.

Irritation and Sensitization
Skin Irritation
A study on a substance identified as "13F-SFA-MONOMER," which is likely 3-Nonanone
based on the context of the providing source, concluded that it is a mild irritant to rabbit skin. A

single 4-hour application produced very slight erythema that was reversible.

Table 4: Skin Irritation Data
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Substance Test Species Result GHS Category Reference

3-Nonanone Rabbit Mild irritant
Category 3

(implied)

2-Nonanone -
Causes skin

irritation
Category 2 [6]

2-Octanone Rabbit Mild irritant Category 3 [3][5]

Eye Irritation
3-Nonanone is classified as causing serious eye irritation (H319) according to GHS

classifications available in the PubChem database.

Table 5: Eye Irritation Data

Substance Test Species Result GHS Category Reference

3-Nonanone -
Causes serious

eye irritation
Category 2A [7]

2-Nonanone -
Causes serious

eye irritation
Category 2A [6]

2-Octanone -
Causes serious

eye irritation
Category 2A [3]

4-Nonanone -
Causes serious

eye irritation
Category 2A [8]

Skin Sensitization
No direct data on the skin sensitization potential of 3-Nonanone were found. Data on structural

analogs suggest that aliphatic ketones generally have a low sensitization potential.

Table 6: Skin Sensitization Data (Read-across)
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Substance
Test
Species

Test
Method

Result
GHS
Classificati
on

Reference

2-Octanone - -

No

sensitizing

effects known

Not Classified [2]

Experimental Protocols
Dermal Irritation/Corrosion (Based on OECD Guideline 404)

This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) inflammatory changes to the skin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.agilent.com/cs/library/msds/WRK-155N_NAEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Apply 0.5 mL or 0.5 g of
 test substance to the skin of one rabbit

Cover with a semi-occlusive dressing
 for 4 hours

Remove dressing and observe
 at 1, 24, 48, and 72 hours

Score for erythema and edema
 (Draize scale)

Corrosive effect?

Stop and classify as corrosive

Yes

Confirm with up to two
 additional animals

No

Classify as irritant or non-irritant
 based on persistence and severity of lesions

Click to download full resolution via product page

Figure 2: OECD 404 Acute Dermal Irritation/Corrosion Test Workflow.

Eye Irritation/Corrosion (Based on OECD Guideline 405)

This test assesses the potential of a substance to produce irritation or corrosion in the eye.
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Start: Instill 0.1 mL or 0.1 g of
 test substance into the conjunctival sac of one eye of a rabbit

Observe for effects on cornea, iris, and conjunctiva
 at 1, 24, 48, and 72 hours, and up to 21 days

Score ocular lesions

Severe pain or distress?

Terminate study for that animal

Yes

If no severe effects, confirm with
 up to two additional animals

No

Classify based on severity and
 reversibility of eye lesions

Click to download full resolution via product page

Figure 3: OECD 405 Acute Eye Irritation/Corrosion Test Workflow.

Mutagenicity
No direct mutagenicity data for 3-Nonanone were identified. However, based on data from

structurally related ketones, 3-Nonanone is not expected to be genotoxic.

Table 7: Mutagenicity Data (Read-across)
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Substance Test System Test Type Result Reference

2-Heptanone

(analog to 2-

Octanone)

S. typhimurium &

E. coli
Ames Test

Not expected to

be genotoxic
[9]

2-Heptanone

(analog to 2-

Undecanone)

Mammalian cells

In vitro

Chromosome

Aberration

Non-clastogenic [10]

Experimental Protocol: Bacterial Reverse Mutation Test
(Ames Test - OECD 471)
The Ames test is a widely used method to assess the mutagenic potential of a chemical by

measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella

typhimurium and tryptophan-dependent strains of Escherichia coli.
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Prepare bacterial tester strains
(e.g., S. typhimurium TA98, TA100)

Mix bacteria, test substance (various concentrations),
 and S9 mix (for metabolic activation) or buffer

Incubate mixture

Plate on minimal glucose agar plates

Incubate plates for 48-72 hours

Count revertant colonies

Analyze data: Compare colony counts of
 treated plates to control plates

Determine mutagenic potential
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Aliphatic Ketone
(e.g., 3-Nonanone)

Secondary Alcohol
Reduction

(Carbonyl Reductases)

Oxidized Metabolites
(ω and ω-1 hydroxylation)

Oxidation
(Cytochrome P450)

Glucuronide Conjugate

Conjugation
(UGTs) Excretion

Further Metabolism Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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